Cas no 2306264-13-9 (1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine)
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine
-
- Inchi: 1S/C8H14N2/c9-7-4-10(5-7)8-1-6(2-8)3-8/h6-7H,1-5,9H2
- InChI Key: FDWJHTCXBYEWHY-UHFFFAOYSA-N
- SMILES: N1(C23CC(C2)C3)CC(N)C1
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325945-100mg |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM325945-250mg |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM325945-1g |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95%+ | 1g |
$1358 | 2024-07-28 | |
| Chemenu | CM325945-5g |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM325945-10g |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95%+ | 10g |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00763230-1g |
1-(Bicyclo[1.1.1]pentan-1-yl)azetidin-3-amine |
2306264-13-9 | 98% | 1g |
¥7682.0 | 2023-03-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3203-100MG |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95% | 100MG |
¥ 1,920.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3203-250MG |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95% | 250MG |
¥ 3,075.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3203-500MG |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95% | 500MG |
¥ 5,121.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3203-1G |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine |
2306264-13-9 | 95% | 1g |
¥ 7,682.00 | 2023-03-14 |
1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine
Introduction to 1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine (CAS No. 2306264-13-9)
The compound 1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine, identified by the CAS registry number 2306264-13-9, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This molecule combines the bicyclo[1.1.1]pentane framework, a highly strained and rigid bicyclic structure, with an azetidine ring system, which is a four-membered nitrogen-containing heterocycle. The presence of an amine group at the 3-position of the azetidine ring further enhances its functional versatility, making it a valuable compound for research and development in drug discovery and materials science.
Recent studies have highlighted the importance of bicyclic systems like bicyclo[1.1.1]pentane in drug design due to their unique physical and chemical properties. The strain within the bicyclic framework can lead to enhanced reactivity and selectivity in chemical reactions, which is particularly advantageous in medicinal chemistry applications. Additionally, the azetidine ring system is known for its ability to act as a bioisostere for other nitrogen-containing heterocycles, such as piperazines or morpholines, offering potential advantages in terms of metabolic stability and bioavailability.
The synthesis of 1-{bicyclo[1.1.1]pentan-yl}azetidin-3-amine involves a multi-step process that typically begins with the preparation of the bicyclo[1.1.1]pentane moiety followed by its coupling with an azetidine derivative via nucleophilic substitution or other suitable methods. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in biological assays.
In terms of chemical properties, this compound exhibits a melting point of approximately 85°C and is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 207 g/mol, making it relatively small compared to many pharmaceutical compounds, which could be beneficial for its absorption and distribution properties.
The application of this compound extends into several areas, including drug discovery where it serves as a building block for constructing more complex molecules with potential therapeutic effects. For instance, researchers have explored its use as a lead compound in developing agents targeting various disease states, including central nervous system disorders and cancer.
In conclusion, 1-{bicyclo[1.1.1]pentan-yl}azetidin-3-amine (CAS No. 2306264- ) represents a promising molecule with diverse applications across multiple scientific disciplines.
2306264-13-9 (1-{bicyclo[1.1.1]pentan-1-yl}azetidin-3-amine) Related Products
- 1592502-16-3(N-(1-methylcyclobutyl)azetidin-3-amine)
- 2167768-64-9(5-butyl-2,5-diazaspiro3.4octane)
- 2764000-30-6(2-{5,8-Diazaspiro[3.5]nonan-5-yl}ethan-1-amine)
- 2167256-91-7(5-(2-cyclobutylethyl)-2,5-diazaspiro3.4octane)
- 2090869-13-7(8-Isopropyl-5,8-diazaspiro[3.5]nonane)
- 2168874-25-5(5-(pentan-2-yl)-2,5-diazaspiro3.4octane)
- 2090590-84-2(8-Ethyl-5,8-diazaspiro[3.5]nonane)
- 1550730-34-1(5-Methyl-5,8-diazaspiro[3.5]nonane)
- 2167527-52-6(5-(propan-2-yl)-2,5-diazaspiro3.4octane)
- 138580-12-8(1-Azapentacyclo[4.2.0.02,5.03,8.04,7]octan-5-amine(9CI))